Cas no 1955473-77-4 ((1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride)
(1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride
- 3-(tert-butoxy)cyclobutan-1-amine hydrochloride, trans
- Z2489418753
- 3-[(2-methylpropan-2-yl)oxy]cyclobutan-1-amine;hydrochloride
- (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride
-
- MDL: MFCD29991603
- Inchi: 1S/C8H17NO.ClH/c1-8(2,3)10-7-4-6(9)5-7;/h6-7H,4-5,9H2,1-3H3;1H
- InChI Key: LVXDHSAIYDBFPX-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)(C)C)C1CC(C1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- Topological Polar Surface Area: 35.2
(1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A861708-1g |
(1R,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 1g |
$993.0 | 2024-07-28 | |
| Enamine | EN300-269360-0.05g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 0.05g |
$266.0 | 2023-09-11 | |
| Enamine | EN300-269360-0.1g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 0.1g |
$396.0 | 2023-09-11 | |
| Enamine | EN300-269360-0.25g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 0.25g |
$567.0 | 2023-09-11 | |
| Enamine | EN300-269360-0.5g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 0.5g |
$891.0 | 2023-09-11 | |
| Enamine | EN300-269360-1.0g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 1g |
$1142.0 | 2023-04-26 | |
| Enamine | EN300-269360-2.5g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 2.5g |
$2240.0 | 2023-09-11 | |
| Enamine | EN300-269360-5.0g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 5g |
$3313.0 | 2023-04-26 | |
| Enamine | EN300-269360-10.0g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 10g |
$4914.0 | 2023-04-26 | |
| Enamine | EN300-269360-1g |
(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine hydrochloride |
1955473-77-4 | 95% | 1g |
$1142.0 | 2023-09-11 |
(1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride
Exploring the Properties and Applications of (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride (CAS No. 1955473-77-4)
In the realm of organic chemistry and pharmaceutical research, (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride (CAS No. 1955473-77-4) has emerged as a compound of significant interest. This chiral amine derivative, characterized by its cyclobutane ring and tert-butoxy functional group, is widely studied for its potential applications in drug discovery and asymmetric synthesis. Researchers are particularly drawn to its unique stereochemistry, which plays a pivotal role in modulating biological activity and enhancing selectivity in molecular interactions.
The growing demand for chiral building blocks in medicinal chemistry has propelled the popularity of compounds like (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride. Its structural features make it a valuable intermediate for the synthesis of complex molecules, particularly in the development of small-molecule therapeutics. Recent trends in AI-driven drug discovery and fragment-based drug design have further highlighted the importance of such specialized compounds, as they offer diverse possibilities for molecular optimization and target engagement.
One of the most frequently asked questions in scientific forums revolves around the synthetic routes for 1955473-77-4. The compound is typically prepared through multi-step organic transformations, starting from readily available cyclobutanone derivatives. Key steps often involve asymmetric reduction of imines or enamines, followed by protection/deprotection strategies to introduce the tert-butoxy group. The hydrochloride salt form enhances the compound's stability and solubility, making it more practical for laboratory use and further derivatization.
From a physicochemical property perspective, (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride exhibits characteristics that are highly desirable for pharmaceutical applications. The cyclobutane ring confers rigidity to the molecular structure, while the amine functionality serves as a handle for further chemical modifications. These attributes align well with current industry focus on three-dimensional drug molecules that show improved target binding and reduced off-target effects compared to flat aromatic systems.
The compound's relevance extends to the field of proteolysis targeting chimeras (PROTACs), a hot topic in modern drug discovery. As researchers seek novel E3 ligase binders and linker components for these bifunctional molecules, 1955473-77-4 presents interesting possibilities due to its constrained geometry and functional group versatility. This connection to cutting-edge therapeutic modalities has significantly increased its visibility in scientific literature and patent applications.
Quality control and analytical characterization of (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride typically involve advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's enantiomeric purity and confirm its structural integrity, which are critical parameters for research applications. The growing emphasis on quality by design (QbD) principles in chemical manufacturing further underscores the importance of rigorous analytical protocols for such intermediates.
In the context of green chemistry initiatives, synthetic approaches to 1955473-77-4 are being optimized to reduce environmental impact. This includes exploring catalytic asymmetric methods and atom-economical transformations that minimize waste generation. Such developments align with the pharmaceutical industry's broader sustainability goals and respond to increasing regulatory pressures for greener synthetic processes.
The storage and handling of (1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride require standard laboratory precautions for amine hydrochlorides. While not classified as hazardous under normal conditions, proper storage in airtight containers under controlled humidity is recommended to maintain stability. These practical considerations are often searched by laboratory technicians and process chemists working with the compound.
Looking ahead, the scientific community anticipates expanded applications for 1955473-77-4 in peptidomimetic design and conformationally restricted analogs of bioactive molecules. Its structural features make it particularly suitable for mimicking turn structures in peptides or creating spatial constraints in small molecules. These applications tie into broader trends in structure-based drug design and computational chemistry-guided optimization.
For researchers sourcing this compound, verification of CAS No. 1955473-77-4 and confirmation of stereochemical purity are essential steps. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis, addressing common concerns about compound authenticity and batch-to-batch consistency. These quality assurance measures have become increasingly important in light of the growing emphasis on reproducible research in chemical sciences.
1955473-77-4 ((1r,3r)-3-(Tert-butoxy)cyclobutan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)